ELF97Phosphate
ELF97Phosphate
Brand Name:
Vulcanchem
CAS No.:
147394-94-3
VCID:
VC0131292
InChI:
InChI=1S/C14H9Cl2N2O5P/c15-7-1-3-11-9(5-7)14(19)18-13(17-11)10-6-8(16)2-4-12(10)23-24(20,21)22/h1-6H,(H,17,18,19)(H2,20,21,22)
SMILES:
C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O
Molecular Formula:
C14H9Cl2N2O5P
Molecular Weight:
387.1 g/mol
ELF97Phosphate
CAS No.: 147394-94-3
Main Products
VCID: VC0131292
Molecular Formula: C14H9Cl2N2O5P
Molecular Weight: 387.1 g/mol
| CAS No. | 147394-94-3 |
|---|---|
| Product Name | ELF97Phosphate |
| Molecular Formula | C14H9Cl2N2O5P |
| Molecular Weight | 387.1 g/mol |
| IUPAC Name | [4-chloro-2-(6-chloro-4-oxo-1H-quinazolin-2-yl)phenyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C14H9Cl2N2O5P/c15-7-1-3-11-9(5-7)14(19)18-13(17-11)10-6-8(16)2-4-12(10)23-24(20,21)22/h1-6H,(H,17,18,19)(H2,20,21,22) |
| Standard InChIKey | IXZONVAEGFOVSF-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
| SMILES | C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
| Canonical SMILES | C1=CC2=C(C=C1Cl)C(=O)N=C(N2)C3=C(C=CC(=C3)Cl)OP(=O)(O)O |
| PubChem Compound | 132799 |
| Last Modified | Nov 14 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume